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Danusertib mechanism of action Aurora kinase
inhibition
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Compound Focus: Danusertib

CAS No.: 827318-97-8

Cat. No.: S547875

Primary Mechanism: Pan-Aurora Kinase Inhibition

Danusertib functions primarily as an ATP-competitive inhibitor that targets all three members of the

Aurora kinase family (A, B, and C), with a particular potency for Aurora A [1] [2].

The table below summarizes its half-maximal inhibitory concentration (ICso) values for its primary kinase

targets from cell-free assays.

IC
Kinase Target VaT:Je Biological Role & Consequence of Inhibition
Aurora A 13 nM Regulates centrosome maturation, spindle assembly. Inhibition

[1] [2] disrupts mitotic entry and causes mitotic defects.
Aurora B 79 nM Chromosomal passenger protein; regulates chromosome

[1]112] segregation. Inhibition leads to failure of cytokinesis and polyploidy.
Aurora C 61 nM Functions in meiosis; expressed in cancer cells. Inhibition

[1]1[2] contributes to overall mitotic disruption.
Bcr-Abl (including 25 nM Driver oncogene in CML. Inhibition is effective against imatinib-
T3151 mutant) [1]112] resistant forms, notably the T315I "gatekeeper" mutation.
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Cellular Consequences and Secondary Mechanisms

Inhibition of Aurora kinases by Danusertib triggers a cascade of cellular events that result in its antitumor

effects [3] [4] [5].
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The core cellular consequences of Aurora kinase inhibition by Danusertib are multi-faceted, leading to

several anti-cancer outcomes.

Key Experimental Evidence and Protocols

The mechanistic understanding of Danusertib is supported by specific experimental data. The table below

outlines key methodologies used to investigate its effects.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s547875?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://ar.iiarjournals.org/content/42/11/5265
https://www.dovepress.com/danusertib-a-potent-pan-aurora-kinase-and-abl-kinase-inhibitor-induces-peer-reviewed-fulltext-article-DDDT
https://www.smolecule.com/products/s547875?utm_src=pdf-body-img
https://www.smolecule.com/products/s547875?utm_src=pdf-body
https://www.smolecule.com/products/s547875?utm_src=pdf-body
https://www.smolecule.com/products/s547875?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Experimental
Goal

Common Assays & Protocols

Key Observations

Cell Viability &
Proliferation

Cell Cycle
Analysis

Apoptosis
Detection

Autophagy
Detection

In Vivo Efficacy

MTT or AlamarBlue Assay: Cells
treated with a dose range for 48-72 hours

[6] [4].

Propidium lodide (PI) Staining & Flow
Cytometry: Cells fixed, treated with
RNase and PI, then analyzed [3] [5].

Annexin V/7-AAD Staining & Flow
Cytometry: Live cells stained and
analyzed [3] [4]. Western Blot: for
cleaved caspases (3, 9), Bax, Bcl-2,
PARP [3] [5].

Western Blot: for LC3-I to LC3-I
conversion and Beclin-1 upregulation [3]
[5]. Cyto-ID Staining: fluorescent dye
measured by flow cytometry [3].

Xenograft Models: Immunodeficient
mice injected with cancer cells, treated
with Danusertib (e.g., 15-25 mg/kg, i.p.)
[1] [2].

Dose-dependent suppression of cell
growth in various cancer lines (e.qg.,
gastric, leukemia) [3] [4].

Accumulation of cells in the G2/M
phase; appearance of polyploid (>4N)
cells [3] [1].

Increased Annexin V+ population.
Upregulation of pro-apoptotic proteins
(Bax), downregulation of anti-apoptotic
(Bcl-2, Bcl-xl), caspase cleavage [3] [4].

Increased LC3-Il and Beclin-1 levels.
Enhanced by PI3K inhibitor wortmannin

[3].

Significant tumor growth inhibition and
biomarker modulation [1].

Current Status in Drug Development

Based on the search results, Danusertib remains an investigational agent for research use. It has been
evaluated in Phase I and II clinical trials for a range of advanced solid tumors and leukemias [3] [6] [5]. It is
not listed among the FDA's novel drug approvals for 2025 [7] [8], confirming it has not yet received

regulatory approval for clinical use.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4354435/
https://ar.iiarjournals.org/content/42/11/5265
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://ar.iiarjournals.org/content/42/11/5265
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://www.dovepress.com/danusertib-a-potent-pan-aurora-kinase-and-abl-kinase-inhibitor-induces-peer-reviewed-fulltext-article-DDDT
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://www.selleckchem.com/products/PHA-739358(Danusertib).html
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://ar.iiarjournals.org/content/42/11/5265
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://www.dovepress.com/danusertib-a-potent-pan-aurora-kinase-and-abl-kinase-inhibitor-induces-peer-reviewed-fulltext-article-DDDT
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://ar.iiarjournals.org/content/42/11/5265
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://www.dovepress.com/danusertib-a-potent-pan-aurora-kinase-and-abl-kinase-inhibitor-induces-peer-reviewed-fulltext-article-DDDT
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://www.selleckchem.com/products/PHA-739358(Danusertib).html
https://www.apexbt.com/danusertib-pha-739358.html
https://www.selleckchem.com/products/PHA-739358(Danusertib).html
https://www.smolecule.com/products/s547875?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25767376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354435/
https://www.dovepress.com/danusertib-a-potent-pan-aurora-kinase-and-abl-kinase-inhibitor-induces-peer-reviewed-fulltext-article-DDDT
https://www.fda.gov/drugs/novel-drug-approvals-fda/novel-drug-approvals-2025
https://www.fda.gov/drugs/resources-information-approved-drugs/oncology-cancerhematologic-malignancies-approval-notifications
https://www.smolecule.com/products/s547875?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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